1-(9-Chloro-2-(4-methoxyphenyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-1'-yl)ethanone

• IUPAC Name: 1-[9-chloro-2-(4-methoxyphenyl)spiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]-1'-yl]ethanone
• InChI: InChI=1S/C23H24ClN3O3/c1-15(28)26-11-9-23(10-12-26)27-21(19-13-17(24)5-8-22(19)30-23)14-20(25-27)16-3-6-18(29-2)7-4-16/h3-8,13,21H,9-12,14H2,1-2H3
• InChI Key: CVXGMYONDJJTJO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2(CC1)N3C(CC(=N3)C4=CC=C(C=C4)OC)C5=C(O2)C=CC(=C5)Cl
• Molecular Formula: C23H24ClN3O3
• Molecular Weight: 425.9 g/mol

Description

1-(9-Chloro-2-(4-methoxyphenyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-1'-yl)ethanone is a useful research compound. Its molecular formula is C23H24ClN3O3 and its molecular weight is 425.91. The purity is usually 95%.
BenchChem offers high-quality 1-(9-Chloro-2-(4-methoxyphenyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-1'-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(9-Chloro-2-(4-methoxyphenyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-1'-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

σ-Receptor Ligands and CNS Applications

Novel Spiropiperidines as σ-Receptor Ligands : Research on spiropiperidines, which share structural motifs with the compound , has highlighted their potential as highly potent and subtype-selective σ-receptor ligands. These compounds have been synthesized and evaluated for their affinity towards σ1- and σ2-receptors, showing promising results for CNS applications, including possibly addressing conditions like pain, schizophrenia, and depression (Maier & Wünsch, 2002).

Antimicrobial and Antiviral Activity

Antimicrobial Activity of Pyridine Derivatives : Derivatives structurally similar to the compound of interest have demonstrated variable and modest antimicrobial activities against various bacterial and fungal strains. These studies suggest potential applications in developing new antimicrobial agents, which could be crucial in addressing drug-resistant infections (Patel, Agravat, & Shaikh, 2011).

Antiviral Activity of Pyrazolo-Pyridinyl Ethanone : Research into pyrazolo[3,4-b]pyridinyl ethanone derivatives, which are related to the queried compound, has explored their synthesis and antiviral activities. These compounds have been tested against viruses such as HSV1 and HAV-MBB, showing potential as leads for developing new antiviral therapies (Attaby et al., 2006).

Potential for Pain Management

Soluble σ1 Receptor Antagonists : Compounds like EST64454, a σ1 receptor antagonist, have been identified as clinical candidates for pain management. These studies highlight the synthesis and pharmacological evaluation of new series of compounds with excellent solubility and metabolic stability, offering insights into their potential for treating pain (Díaz et al., 2020).

Receptor Binding and CNS Effects

Synthesis and CNS Agent Potential : The synthesis of spiro[isobenzofuran-1(3H),4'-piperidines] has been driven by their potential as CNS agents. This research signifies the exploration of compounds with structures that share elements with the queried chemical, aiming to discover new treatments for CNS disorders (Bauer et al., 1976).